Cas no 1416980-76-1 (2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde)

• Product Name: 2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde
• CAS No: 1416980-76-1
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• CID: 5889896
• PubChem ID: 84675698
• Update Time: 2024-01-14

2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde
• Benzaldehyde, 2-chloro-4-(1H-1,2,4-triazol-1-yl)-
• A1-10601
• EN300-1292127
• SCHEMBL14321467
• 1416980-76-1
• 2-chloro-4-(1,2,4-triazol-1-yl)benzaldehyde

• Inchi： 1S/C9H6ClN3O/c10-9-3-8(2-1-7(9)4-14)13-6-11-5-12-13/h1-6H
• InChI Key： ZDNAXCWZTOPTQB-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(N2C=NC=N2)C=C1Cl

Computed Properties

• Exact Mass: 207.0199395g/mol
• Monoisotopic Mass: 207.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 399.5±52.0 °C(Predicted)
• pka: 1.56±0.12(Predicted)